Cas no 41715-84-8 (2-Cyclopentyl-5-hydroxy-6,7-dimethyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 2-Cyclopentyl-5-hydroxy-6,7-dimethyl-2,3-dihydro-1H-inden-1-one
• CAS No: 41715-84-8
• MF: C₁₆H₂₀O₂
• MW: 244.328804969788
• CID: 843506
• PubChem ID: 59865129
• Update Time: 2025-04-19

2-Cyclopentyl-5-hydroxy-6,7-dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentyl-5-hydroxy-6,7-dimethyl-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one, 2-cyclopentyl-2,3-dihydro-5-hydroxy-6,7-dimethyl-
• 2-cyclopentyl-5-hydroxy-6,7-dimethyl-2,3-dihydroinden-1-one
• KBVHTTPYLFSXBH-UHFFFAOYSA-N
• cyclopentyl-5-hydroxy-6,7-dimethylindan-1-one
• DB-338323
• 2-cyclopentyl-5-hydroxy-6,7-dimethylindan-1-one
• 41715-84-8
• SCHEMBL4941945
• DTXSID90733254

• Inchi： 1S/C16H20O2/c1-9-10(2)15-12(8-14(9)17)7-13(16(15)18)11-5-3-4-6-11/h8,11,13,17H,3-7H2,1-2H3
• InChI Key： KBVHTTPYLFSXBH-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=C(C)C(=CC=2CC1C1CCCC1)O

Computed Properties

• Exact Mass: 244.146329876g/mol
• Monoisotopic Mass: 244.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones